Cas no 2158302-02-2 (benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride)

• Product Name: benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
• CAS No: 2158302-02-2
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• MDL: MFCD31803047
• CID: 5058292
• PubChem ID: 140851511
• Update Time: 2024-11-07

benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
• (S)-Benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
• benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
• 2158302-02-2
• BenZyl (2S)-2-(cyanomethyl)piperaZine-1-carboxylate hydrochloride
• SCHEMBL23044810
• D95521
• CS-0120712
• MFCD31803047
• WS-02771
• (2S)-1-Cbz-2-(cyanomethyl)piperazine HCl

• MDL： MFCD31803047
• Inchi： 1S/C14H17N3O2.ClH/c15-7-6-13-10-16-8-9-17(13)14(18)19-11-12-4-2-1-3-5-12;/h1-5,13,16H,6,8-11H2;1H/t13-;/m0./s1
• InChI Key： ZGVOKAJRQLORSV-ZOWNYOTGSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCNC[C@@H]1CC#N)=O

Computed Properties

• Exact Mass: 295.1087545g/mol
• Monoisotopic Mass: 295.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls